Cas no 2418731-80-1 (7-methyl-2,8-dioxa-5-azaspiro3.5nonane)
7-methyl-2,8-dioxa-5-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
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- 7-Methyl-2,8-dioxa-5-azaspiro[3.5]nonane
- EN300-26861166
- 2418731-80-1
- INDEX NAME NOT YET ASSIGNED
- 7-methyl-2,8-dioxa-5-azaspiro3.5nonane
-
- MDL: MFCD32679148
- Inchi: 1S/C7H13NO2/c1-6-2-8-7(5-10-6)3-9-4-7/h6,8H,2-5H2,1H3
- InChI Key: SGYYCBJUXXULQP-UHFFFAOYSA-N
- SMILES: O1CC2(COC(C)CN2)C1
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 233.1±35.0 °C(Predicted)
- pka: 7.33±0.40(Predicted)
7-methyl-2,8-dioxa-5-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26861166-1g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95% | 1g |
$1500.0 | 2023-09-11 | |
| Enamine | EN300-26861166-5g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95% | 5g |
$4349.0 | 2023-09-11 | |
| Enamine | EN300-26861166-10g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95% | 10g |
$6450.0 | 2023-09-11 | |
| Enamine | EN300-26861166-0.05g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95.0% | 0.05g |
$347.0 | 2025-03-20 | |
| Enamine | EN300-26861166-0.1g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95.0% | 0.1g |
$518.0 | 2025-03-20 | |
| Enamine | EN300-26861166-0.25g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95.0% | 0.25g |
$743.0 | 2025-03-20 | |
| Enamine | EN300-26861166-0.5g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95.0% | 0.5g |
$1170.0 | 2025-03-20 | |
| Enamine | EN300-26861166-1.0g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95.0% | 1.0g |
$1500.0 | 2025-03-20 | |
| Enamine | EN300-26861166-2.5g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95.0% | 2.5g |
$2940.0 | 2025-03-20 | |
| Enamine | EN300-26861166-5.0g |
7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane |
2418731-80-1 | 95.0% | 5.0g |
$4349.0 | 2025-03-20 |
7-methyl-2,8-dioxa-5-azaspiro3.5nonane Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 7-methyl-2,8-dioxa-5-azaspiro3.5nonane
7-Methyl-2,8-Dioxa-5-Azaspiro[3.5]Nonane: A Comprehensive Overview
7-Methyl-2,8-dioxa-5-azaspiro[3.5]nonane (CAS No. 2418731-80-1) is a unique organic compound with a spirocyclic structure, making it an intriguing subject of study in the fields of organic chemistry and pharmacology. This compound belongs to the class of azaspiro compounds, which are known for their complex ring systems and potential applications in drug design and materials science.
The molecular structure of 7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane consists of two fused rings: a three-membered ring and a five-membered ring. The presence of oxygen atoms at positions 2 and 8, along with a nitrogen atom at position 5, introduces significant structural diversity and functional group variability. The methyl group at position 7 adds to the compound's complexity and potential reactivity.
Recent advancements in computational chemistry have enabled researchers to explore the electronic properties and reactivity of 7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane in greater depth. Studies using density functional theory (DFT) have revealed that the compound exhibits unique electronic characteristics due to its spirocyclic framework. These findings suggest that 7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane could serve as a promising building block for the development of novel pharmaceutical agents.
In terms of synthesis, 7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane can be prepared through a variety of methods, including cyclization reactions and ring-forming strategies. One notable approach involves the use of nucleophilic substitution reactions to construct the spirocyclic core. Researchers have also explored the use of transition metal catalysts to enhance reaction efficiency and selectivity.
The biological activity of 7-methyl-2,8-dioxa-5-azaspiro[3.5]nonane has been a focal point of recent investigations. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes suggests potential applications in drug delivery systems.
From an industrial perspective, 7-methyl-2,8-dioxa-5 azaspiro[3.5]nonane holds promise as a versatile intermediate in organic synthesis. Its spirocyclic structure allows for easy functionalization, enabling the creation of derivatives with diverse chemical properties. This versatility makes it an attractive candidate for use in agrochemicals, specialty chemicals, and advanced materials.
Recent breakthroughs in green chemistry have also highlighted the potential for sustainable synthesis routes for 7-methyl 2 8 dioxa 5 azaspiro 3 5 nonane. By utilizing biocatalysts and renewable feedstocks, researchers aim to reduce the environmental footprint associated with its production while maintaining high yields and product quality.
In conclusion, 7-methyl 2 8 dioxa 5 azaspiro[3 5]nonane (CAS No 2418731 80 1) is a multifaceted compound with significant potential across various scientific domains. Its unique structural features, coupled with recent advances in synthetic methodologies and biological applications, underscore its importance as a key molecule in modern chemical research.
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